Cas no 2172515-85-2 (3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid)

• Product Name: 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid
• CAS No: 2172515-85-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5930523
• PubChem ID: 165505158
• Update Time: 2025-06-07

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid
• 3-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(propan-2-yl)formamido}propanoic acid
• EN300-1480849
• 2172515-85-2

• Inchi： 1S/C28H34N2O5/c1-19(2)30(17-14-25(31)32)26(33)28(15-8-3-9-16-28)29-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,3,8-9,14-18H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： MLOBNCWVSZLIHI-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic Acid (CAS No. 2172515-85-2)

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid (CAS No. 2172515-85-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid is characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions during the coupling of amino acids. The cyclohexyl and isopropyl groups further contribute to the compound's unique properties, making it a valuable intermediate in the synthesis of bioactive peptides and peptidomimetics.

Recent advancements in the field have highlighted the importance of this compound in various research areas. For instance, studies have shown that Fmoc-protected amino acid derivatives can enhance the stability and solubility of peptides, which are often prone to degradation and aggregation. This is particularly relevant in the development of peptide-based drugs, where maintaining the integrity and bioavailability of the therapeutic agent is crucial.

In addition to its role in peptide synthesis, 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid has been explored for its potential in drug delivery systems. The cyclohexyl and isopropyl groups can be modified to introduce functional groups that facilitate targeted delivery to specific tissues or cells. This approach has shown promise in improving the efficacy and reducing the side effects of therapeutic agents.

One notable application of this compound is in the development of peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides. Peptidomimetics have gained significant attention due to their improved pharmacokinetic properties, such as enhanced stability, reduced immunogenicity, and better cell permeability. The use of Fmoc protection strategies in the synthesis of peptidomimetics has been instrumental in achieving these desired properties.

Furthermore, recent research has focused on the use of Fmoc-protected amino acid derivatives in combination with other functional groups to create multifunctional molecules with enhanced therapeutic potential. For example, conjugating these derivatives with targeting ligands or imaging agents can enable precise localization and visualization of disease sites, thereby facilitating more effective treatment strategies.

The synthesis of 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid typically involves a multi-step process that includes the protection of amino groups with Fmoc, followed by coupling reactions with appropriate reagents to form the desired product. The choice of solvents and reaction conditions is critical to ensure high yields and purity levels.

In conclusion, 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propan-2-yl)formamido}propanoic acid (CAS No. 2172515-85-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an essential building block for the synthesis of bioactive peptides and peptidomimetics, contributing to advancements in drug development and therapeutic applications.